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Compound Name: Succinic acid-13C2

Cat. No.: B1601779 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of Succinic acid-13C2
for in vivo stable isotope tracing studies. The protocols outlined below are intended to guide

researchers in designing and executing experiments to probe the tricarboxylic acid (TCA) cycle

and related metabolic pathways in various physiological and pathological contexts.

Introduction
Succinic acid, a key intermediate in the TCA cycle, plays a central role in cellular energy

metabolism and biosynthetic pathways.[1][2][3] Stable isotope tracing using Succinic acid-
13C2 allows for the dynamic assessment of metabolic fluxes and pathway activities in vivo.[4]

This technique is invaluable for understanding metabolic reprogramming in diseases such as

cancer, and for evaluating the pharmacodynamic effects of novel therapeutic agents. By

introducing 13C-labeled succinate into a biological system, researchers can track the

incorporation of the heavy isotope into downstream metabolites, providing a quantitative

measure of metabolic pathway engagement.

Applications
Real-time Metabolic Imaging: Hyperpolarized 1-13C diethyl succinate can be used for real-

time in vivo imaging and spectroscopy of the TCA cycle via magnetic resonance imaging
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(MRI) and magnetic resonance spectroscopy (MRS). This allows for non-invasive monitoring

of metabolic changes in response to therapeutic interventions or disease progression.

Cancer Metabolism Research: Cancer cells often exhibit altered metabolism, including

disruptions in the TCA cycle. Succinic acid-13C2 tracing can elucidate these changes,

identifying potential therapeutic targets. It can help in understanding the contributions of

different substrates to the TCA cycle in tumors.

Drug Development: In drug development, this technique can be used to assess the on-target

and off-target effects of drugs that modulate metabolic pathways. It provides a dynamic

readout of metabolic flux that can be more informative than static metabolite levels.

Studying Disease Pathophysiology: The methodology can be applied to study metabolic

alterations in a variety of diseases, including metabolic syndromes, neurodegenerative

disorders, and cardiovascular diseases.

Experimental Workflow
The general workflow for an in vivo stable isotope tracing experiment with Succinic acid-13C2
involves several key steps, from tracer administration to data analysis.

Preparation Execution Analysis

Animal Model Selection Succinic acid-13C2 Preparation Fasting (Optional) Tracer Administration Sample Collection
(Blood, Tissues) Metabolite Quenching Metabolite Extraction Analytical Measurement

(MS or NMR) Data Analysis & Interpretation
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Caption: A generalized experimental workflow for in vivo Succinic acid-13C2 tracing.

Signaling Pathways
Succinic acid-13C2 primarily traces the flow of carbon through the TCA cycle. Upon entering

the mitochondria, labeled succinate is oxidized to fumarate, then hydrated to malate, and

further oxidized to oxaloacetate. The 13C label can then be traced into other connected

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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